Cas no 57024-79-0 (Hexanal, 2,2-dibromo-)

Hexanal, 2,2-dibromo- structure
Hexanal, 2,2-dibromo- structure
Product Name:Hexanal, 2,2-dibromo-
CAS No:57024-79-0
MF:C6H10Br2O
MW:257.95100069046
CID:346888
PubChem ID:12629053
Update Time:2025-04-19

Hexanal, 2,2-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Hexanal, 2,2-dibromo-
    • 2,2-dibromohexanal
    • DTXSID50504922
    • 2,2-dibromo-hexanal
    • 57024-79-0
    • Inchi: 1S/C6H10Br2O/c1-2-3-4-6(7,8)5-9/h5H,2-4H2,1H3
    • InChI Key: PBKHEHLAGUKNBM-UHFFFAOYSA-N
    • SMILES: BrC(C=O)(CCCC)Br

Computed Properties

  • Exact Mass: 255.9098
  • Monoisotopic Mass: 255.90984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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